Cas no 1806994-06-8 (4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806994-06-8
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4877704
• Update Time: 2025-05-19

4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7F2N3O2/c10-8(11)7-6(9(15)16)5(2-13)4(1-12)3-14-7/h3,8H,2,13H2,(H,15,16)
• InChI Key： JBYXRSDEDZCBHQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C(C#N)=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: -2.7
• Topological Polar Surface Area: 100

Additional information on 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806994-06-8)

4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806994-06-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a cyano group, and a difluoromethyl substituent, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

The structural complexity of 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid makes it a valuable building block in organic synthesis. Its pyridine core is a common scaffold in medicinal chemistry, often associated with antimicrobial, antiviral, and anti-inflammatory properties. The presence of the difluoromethyl group enhances metabolic stability, a feature highly sought after in modern drug design. Recent studies have explored its role in targeting specific proteins, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of agrochemicals, this compound's cyano and aminomethyl functionalities offer opportunities for developing novel pesticides and herbicides. With the global push toward sustainable agriculture, researchers are investigating eco-friendly alternatives, and 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid could play a pivotal role. Its potential to act as a precursor for crop protection agents aligns with trends in green chemistry and reduced environmental impact.

From a synthetic perspective, the compound's carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in pharmaceutical R&D. The compound's CAS No. 1806994-06-8 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Researchers often query its solubility, stability, and spectroscopic data, underscoring the need for comprehensive characterization.

Another area of interest is the compound's potential in material science. The pyridine ring and difluoromethyl group could contribute to the development of advanced polymers or coatings with unique properties, such as UV resistance or thermal stability. As industries seek innovative materials for electronics and packaging, this molecule may offer novel solutions.

In summary, 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806994-06-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features, including the aminomethyl, cyano, and difluoromethyl groups, make it a subject of ongoing research and development. As scientific inquiries into its properties and applications continue, this compound is poised to remain a key player in cutting-edge chemical innovation.